Cas no 153742-13-3 (Dimethyl 2-(3',3'-dimethylbutyl)malonate)
153742-13-3 structure
Product Name:Dimethyl 2-(3',3'-dimethylbutyl)malonate
CAS No:153742-13-3
MF:C11H20O4
MW:216.274104118347
CID:106310
PubChem ID:46779062
Update Time:2025-04-18
Dimethyl 2-(3',3'-dimethylbutyl)malonate Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-(3,3-dimethylbutyl)-, 1,3-dimethyl ester
- DIMETHYL 2-(3'',3''-DIMETHYLBUTYL)MALONATE
- 2-(3,3-dimethylbutyl)malonic acid dimethyl ester
- 2-isobutylidene malonic acid dimethyl ester
- Dimethyl (2-methylpropylidene)malonate
- Dimethyl 2-(2-methylpropylidene)malonate
- dimethyl 2-(3,3-dimethyl butyl) malonate
- dimethyl isobutylidenenemalonate
- methyl 4,4-dimethyl-2-(methoxycarbonyl)-2-pentenoate
- Propanedioic acid,(2-methylpropylidene)-,dimethyl ester
- 153742-13-3
- Dimethyl 2-(3,3-dimethylbutyl)propanedioate
- DIMETHYL 2-(3/'/',3/'/'-DIMETHYLBUTYL)MALONATE
- AKOS025396805
- Dimethyl2-(3,3-dimethylbutyl)propanedioate
- 1,3-DIMETHYL 2-(3,3-DIMETHYLBUTYL)PROPANEDIOATE
- Dimethyl 2-(3',3'-dimethylbutyl)malonate
-
- Inchi: 1S/C11H20O4/c1-11(2,3)7-6-8(9(12)14-4)10(13)15-5/h8H,6-7H2,1-5H3
- InChI Key: NOPWKBWBEGACGN-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(=O)OC)CCC(C)(C)C)=O
Computed Properties
- Exact Mass: 216.13600
- Monoisotopic Mass: 216.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
- XLogP3: 2.8
Experimental Properties
- Refractive Index: 1.433
- PSA: 52.60000
- LogP: 1.77490
Dimethyl 2-(3',3'-dimethylbutyl)malonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D265255-1g |
Dimethyl 2-(3',3'-dimethylbutyl)malonate |
153742-13-3 | 1g |
$ 150.00 | 2022-06-05 | ||
| TRC | D265255-2.5g |
Dimethyl 2-(3',3'-dimethylbutyl)malonate |
153742-13-3 | 2.5g |
$ 225.00 | 2022-06-05 | ||
| TRC | D265255-5g |
Dimethyl 2-(3',3'-dimethylbutyl)malonate |
153742-13-3 | 5g |
$ 495.00 | 2022-06-05 |
Dimethyl 2-(3',3'-dimethylbutyl)malonate Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
153742-13-3 (Dimethyl 2-(3',3'-dimethylbutyl)malonate) Related Products
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- 39520-24-6(Dimethyl 2-Isobutylmalonate)
- 113020-21-6(1-methoxycarbonylcyclopropanecarboxylic acid)
- 6914-71-2(Dimethyl 1,1-Cyclopropanedicarboxylate)
- 3779-29-1(1,1-diethyl cyclobutane-1,1-dicarboxylate)
- 40967-67-7(2-Methoxycarbonyl-succinic acid dimethyl ester)
- 14035-96-2(Dimethyl 2-propylmalonate)
- 596-75-8(Diethyl dibutylmalonate)
- 2163-48-6(Diethyl propylmalonate)
- 10203-58-4(Diethyl isobutylmalonate)
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